3-hydroxyheptanoic Acid
3-hydroxyheptanoic Acid
3-hydroxyheptanoic acid is a 3-hydroxy fatty acid that is heptanoic acid in which one of the hydrogens at position 3 is replaced by a hydroxy group. It is a 3-hydroxy fatty acid and a medium-chain fatty acid. It derives from a heptanoic acid.
3-Hydroxyheptanoic acid belongs to the class of organic compounds known as medium-chain hydroxy acids and derivatives. These are hydroxy acids with a 6 to 12 carbon atoms long side chain. 3-Hydroxyheptanoic acid is soluble (in water) and a weakly acidic compound (based on its pKa). 3-Hydroxyheptanoic acid can be biosynthesized from heptanoic acid.
3-Hydroxyheptanoic acid belongs to the class of organic compounds known as medium-chain hydroxy acids and derivatives. These are hydroxy acids with a 6 to 12 carbon atoms long side chain. 3-Hydroxyheptanoic acid is soluble (in water) and a weakly acidic compound (based on its pKa). 3-Hydroxyheptanoic acid can be biosynthesized from heptanoic acid.
Brand Name:
Vulcanchem
CAS No.:
17587-29-0
VCID:
VC21148363
InChI:
InChI=1S/C7H14O3/c1-2-3-4-6(8)5-7(9)10/h6,8H,2-5H2,1H3,(H,9,10)
SMILES:
CCCCC(CC(=O)O)O
Molecular Formula:
C7H14O3
Molecular Weight:
146.18 g/mol
3-hydroxyheptanoic Acid
CAS No.: 17587-29-0
Cat. No.: VC21148363
Molecular Formula: C7H14O3
Molecular Weight: 146.18 g/mol
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Specification
| Description | 3-hydroxyheptanoic acid is a 3-hydroxy fatty acid that is heptanoic acid in which one of the hydrogens at position 3 is replaced by a hydroxy group. It is a 3-hydroxy fatty acid and a medium-chain fatty acid. It derives from a heptanoic acid. 3-Hydroxyheptanoic acid belongs to the class of organic compounds known as medium-chain hydroxy acids and derivatives. These are hydroxy acids with a 6 to 12 carbon atoms long side chain. 3-Hydroxyheptanoic acid is soluble (in water) and a weakly acidic compound (based on its pKa). 3-Hydroxyheptanoic acid can be biosynthesized from heptanoic acid. |
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| CAS No. | 17587-29-0 |
| Molecular Formula | C7H14O3 |
| Molecular Weight | 146.18 g/mol |
| IUPAC Name | 3-hydroxyheptanoic acid |
| Standard InChI | InChI=1S/C7H14O3/c1-2-3-4-6(8)5-7(9)10/h6,8H,2-5H2,1H3,(H,9,10) |
| Standard InChI Key | OXSSIXNFGTZQMZ-UHFFFAOYSA-N |
| SMILES | CCCCC(CC(=O)O)O |
| Canonical SMILES | CCCCC(CC(=O)O)O |
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